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Compound of Interest

3-(Hydroxymethyl)-4-
Compound Name:

propoxybenzaldehyde
CAS No.: 915921-81-2
Cat. No.: B3030525

Get Quote

Abstract

3-(Hydroxymethyl)-4-propoxybenzaldehyde (CAS 915921-81-2) is a bifunctional
intermediate critical in the synthesis of pharmaceutical linkers and polymer additives.[1][2] Its
dual functionality—combining a reactive aldehyde with a benzylic alcohol—presents unique
stability challenges. This guide outlines a rigorous protocol to prevent autoxidation (conversion
to benzoic acid derivatives) and ensure high-fidelity performance in downstream applications
such as reductive aminations or Wittig reactions.

Part 1: Chemical Identity & Physicochemical
Profile[2][3]

Understanding the physical state and molecular weight is the first step in accurate
stoichiometry.
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Table 1: Compound Specifications

Property Specification

Chemical Name 3-(Hydroxymethyl)-4-propoxybenzaldehyde
CAS Number 915921-81-2

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

) Viscous Liquid (at room temp) to Low-Melting
Physical State

Solid
Solubility Soluble in DCM, MeOH, DMSO, Ethyl Acetate
Purity Requirement > 95% (NMR/HPLC) for synthetic applications

Kev | " 3-(Hydroxymethyl)-4-propoxybenzoic acid
ey Impuri
Y mpury (Oxidation product)

Part 2: Critical Hazard & Stability Analysis
The Autoxidation Threat

The primary stability risk for this compound is radical-chain autoxidation. The electron-donating
propoxy group at the para position activates the aldehyde, making it susceptible to reaction
with atmospheric oxygen.

e Mechanism: Oxygen abstracts the aldehydic hydrogen, forming a radical that reacts with O2
to form a peracid, which then oxidizes a second molecule of aldehyde to the carboxylic acid.

e Impact: Even 2-5% acid contamination can quench basic catalysts (e.g., in aldol
condensations) or alter stoichiometry in coupling reactions.

GHS Hazard Classification

Based on structural analogs and safety data sheets (SDS), treat this compound with the
following precautions:
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Signal Word:WARNING

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

H315/H319: Causes skin and serious eye irritation.[3]

H335: May cause respiratory irritation.[4][3]

Part 3: Storage & Preservation Protocol

To maintain purity over months, a "Cold & Inert" strategy is mandatory.

The "Golden Rule" of Storage

Store at 0—8°C under an inert atmosphere (Argon or Nitrogen).

Storage Workflow Visualization

The following diagram illustrates the decision logic for receiving and storing the compound to
maximize shelf-life.
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Figure 1: Decision tree for receiving, inspecting, and storing 3-(Hydroxymethyl)-4-
propoxybenzaldehyde.

Part 4: Handling & Synthesis Protocol
Preparation for Use

o Warm Up: Allow the container to warm to room temperature before opening. Opening a cold
bottle introduces condensation (water), which accelerates degradation.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work inside a fume hood.

Transfer Technique (Syringe vs. Pouring)

Since the compound is a liquid/viscous oil, syringe transfer is preferred to minimize air
exposure.

Step 1: Purge a clean syringe and needle with nitrogen 3 times.

Step 2: Insert needle through the septum (if available) or quickly open cap under a blanket of
inert gas.

Step 3: Withdraw the required volume.

Step 4: Immediately backfill the storage bottle with inert gas and reseal.

Reaction Setup (Example: Reductive Amination)

When using this aldehyde in reductive amination, acid impurities interfere with imine formation.
Protocol:

e Purity Check: Run a quick TLC (30% EtOAc/Hexanes). The aldehyde spot should be distinct.
A streak near the baseline indicates benzoic acid formation.

e Scavenging (Optional): If slight oxidation is suspected but purification is not feasible, add a
mild base (e.g., K2COs or Triethylamine) to the reaction to neutralize the acid byproduct,
preventing it from protonating the amine nucleophile.
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Part 5: Emergency & Waste Procedures
Spill Management

e Small Spills (<10 mL): Absorb with vermiculite or sand. Wipe area with acetone followed by
soap and water.

e Large Spills: Evacuate the immediate area. Wear a respirator (organic vapor cartridge) if
ventilation is poor. Contain with spill pillows.

Exposure Response

o Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[5][6]
Seek medical attention.

o Skin Contact: Wash thoroughly with soap and water.[6] If irritation persists
(redness/blistering), consult a physician.

Waste Disposal

» Classification: Hazardous Organic Waste (Non-Halogenated).

» Protocol: Do not dispose of in sinks. Collect in a dedicated solvent waste container. Label
clearly with the chemical name and "Flammable/Irritant” warnings.

Part 6: Troubleshooting Guide

Table 2: Common Issues and Solutions
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Symptom Probable Cause Corrective Action

Dissolve in DCM, wash with
Material has turned solid/crusty  Oxidation to Benzoic Acid sat. NaHCOs (removes acid),

dry and concentrate.

Repurify starting material.
Low yield in Wittig Reaction Aldehyde oxidation Ensure base equivalents
account for any acidic impurity.

Warm gently. If cloudiness
Cloudiness upon cooling Phase separation or impurity persists, filter through a celite

plug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3030525/docs#application-note-
integrity-management-safe-handling-of-3-hydroxymethyl-4-propoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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